6-((2-(Thiophen-2-yl)ethyl)amino)pyridazin-3-ol

• IUPAC Name: 3-(2-thiophen-2-ylethylamino)-1H-pyridazin-6-one
• InChI: InChI=1S/C10H11N3OS/c14-10-4-3-9(12-13-10)11-6-5-8-2-1-7-15-8/h1-4,7H,5-6H2,(H,11,12)(H,13,14)
• InChI Key: FEGSKNLOQHFANL-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CCNC2=NNC(=O)C=C2
• Molecular Formula: C10H11N3OS
• Molecular Weight: 221.28 g/mol
• CAS No.: 1933660-96-8

Description

6-((2-(Thiophen-2-yl)ethyl)amino)pyridazin-3-ol (6-TEAP) is an organic compound that has been studied for its potential applications in scientific research. 6-TEAP has been used in various laboratory experiments due to its unique chemical structure and properties. In

Scientific Research Applications

Synthesis and Reactivity

The synthesis of related pyridazine derivatives involves reactions that yield compounds with potential for further chemical modifications. For instance, the reaction of certain thiophene derivatives with enaminonitriles or other reagents leads to the formation of pyridazine and pyridine derivatives, which are precursors for compounds with antimicrobial activities (Mohareb, Al-Omran, & Ho, 2002). Similarly, the reactivity of ethyl α-(3-carbamoyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-ylhydrazono)acetates toward various reagents facilitates the synthesis of polyfunctionally substituted pyran, pyridine, and pyridazine derivatives, showcasing the versatility of related compounds in heterocyclic chemistry (Mohareb, Sherif, Gaber, Ghabrial, & Aziz, 2004).

Biological Activities

Several studies have explored the biological activities of pyridazine derivatives, demonstrating their potential in antimicrobial and antitumor applications. For example, novel thieno[2,3-c]pyridazines have shown significant antibacterial activities, suggesting their potential as antimicrobial agents (Al-Kamali, Al-Hazmi, Alhousami, & Al-Masany, 2014). Furthermore, alterations at specific positions of related compounds have been shown to affect cytotoxicity and the inhibition of mitosis in cultured cells, highlighting their potential in cancer research (Temple, Rener, Comber, & Waud, 1991).

Antioxidant and Herbicidal Activities

Additionally, the antioxidant properties of pyridazine derivatives have been investigated, with some compounds exhibiting significant activities compared to standard antioxidants, suggesting their utility in combating oxidative stress (Zaki, Kamal El‐Dean, Mickey, Marzouk, & Ahmed, 2017). In the agricultural sector, certain pyridazine derivatives have been evaluated for their herbicidal activities, offering potential as novel agents for weed control (Xu, Hu, Zou, Liu, Zhu, Wang, Hu, & Yang, 2008).